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Chemical Profile of Eplerenone-d3

The table below summarizes the core technical data for Eplerenone-d3, a deuterium-labeled analog of the

pharmaceutical compound Eplerenone [1] [2] [3].

Property Description

Molecular Formula C24H27D3O6 [1] [2] [3]

Molecular Weight 417.51 g/mol [1] [2] [4]

Appearance White solid [2]

Isotopic Enrichment 98% D [2]

Parent Drug Eplerenone [3] [5]

CAS Number (Unlabeled) 107724-20-9 [2] [4]

Storage 2 - 8 °C [2]

Synonyms Epoxymexrenone-d3; Inspra-d3; SC-66110-d3 [2] [3]
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Eplerenone-d3 is not a therapeutic agent itself but a critical tool in pharmaceutical research and

development [3].

Primary Application: It is predominantly used as an internal standard in quantitative bioanalysis [3].
Its deuterated structure allows it to behave almost identically to the unlabeled Eplerenone during

sample processing but be distinguishable by mass spectrometry. This enables highly accurate and
precise measurement of Eplerenone concentration in complex biological matrices like plasma or

serum during pharmacokinetic studies, therapeutic drug monitoring, and metabolic research
[3].

Mechanism of Action of Parent Drug: The biological activity is derived from its parent compound,
Eplerenone. Eplerenone is a selective aldosterone receptor antagonist [1] [2]. It works by binding

to the mineralocorticoid receptor and blocking the effects of the hormone aldosterone. This blockade
promotes sodium and water excretion while reducing potassium loss, which helps lower blood

pressure and treats heart failure after a heart attack [2].

The following diagram illustrates the role of Eplerenone-d3 in a typical analytical workflow for quantifying

Eplerenone in a biological sample.
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Key Advantage of Deuterated Standard

Biological Sample
(Plasma/Serum)

Add Internal Standard
(Eplerenone-d3)

Sample Preparation
(Protein precipitation,

 extraction)

LC-MS/MS Analysis

Mass Spectrometry Detection

Data Analysis & Quantification
Eplerenone and Eplerenone-d3

have nearly identical
chromatographic properties

Mass spectrometer distinguishes them
by molecular weight difference

Click to download full resolution via product page

Information Gaps and Limitations
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The search results, while useful for identifying basic properties, lack the in-depth technical data required for

an in-depth guide.

No Detailed Experimental Protocols: The results do not contain step-by-step methodologies for
experiments like sample preparation, LC-MS/MS parameters, or validation data.

No Quantitative Data from Application Studies: Information on key performance metrics, such as
recovery rates, precision, accuracy, or limits of detection in specific assays, is absent.

Limited Information on Signaling Pathways: While the mechanism of action is described, the
search results do not provide detailed pathway illustrations that could be translated into a diagram.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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